Cas no 137528-89-3 (3,5-Difluoro-4'-pentyl-1,1'-biphenyl)

3,5-Difluoro-4'-pentyl-1,1'-biphenyl structure
137528-89-3 structure
Product Name:3,5-Difluoro-4'-pentyl-1,1'-biphenyl
CAS No:137528-89-3
MF:C17H18F2
MW:260.321631908417
CID:2772250
PubChem ID:18552275
Update Time:2025-04-21

3,5-Difluoro-4'-pentyl-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

    • 1,3-difluoro-5-(4-pentylphenyl)benzene
    • 137528-89-3
    • 3,5-DIFLUORO-4'-PENTYL-1,1'-BIPHENYL
    • 1,1'-Biphenyl, 3,5-difluoro-4'-pentyl-
    • 2,6-difluoro-4-(4-pentylphenyl)benzene
    • QCMGPUNAKTZLQT-UHFFFAOYSA-N
    • SCHEMBL2786810
    • DTXSID60595043
    • 3,5-Difluoro-4'-pentyl-1,1'-biphenyl
    • Inchi: 1S/C17H18F2/c1-2-3-4-5-13-6-8-14(9-7-13)15-10-16(18)12-17(19)11-15/h6-12H,2-5H2,1H3
    • InChI Key: QCMGPUNAKTZLQT-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=C(C=1)C1C=CC(=CC=1)CCCCC)F

Computed Properties

  • Exact Mass: 260.13765690Da
  • Monoisotopic Mass: 260.13765690Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.060±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (6.8E-5 g/L) (25 ºC),
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